BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the Chemical
Structure of Wilforgine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Wilforgine (Standard)
Cat. No.: B1255582
Get Quote
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Introduction

Wilforgine is a complex sesquiterpenoid pyridine alkaloid isolated from the roots of Tripterygium
wilfordii, a plant used in traditional Chinese medicine.[1][2][3] This technical guide provides a
comprehensive overview of the chemical structure of Wilforgine, including its key identifiers,
spectral data, and its role in relevant signaling pathways. The information is presented to be a
valuable resource for researchers in natural product chemistry, pharmacology, and drug
development.

Chemical Structure and Identifiers

Wilforgine is characterized by a highly oxygenated dihydro-B-agarofuran sesquiterpenoid core
linked to a substituted nicotinic acid moiety, forming a macrocyclic structure.[4][5]

Table 1: Chemical Identifiers for Wilforgine
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Identifier Value

[(1S,3R,15S,18S,19R,20R,21R,22S,23R,24R,2
5R,26S)-20,22,23,25-tetraacetyloxy-21-
(acetyloxymethyl)-26-hydroxy-3,15,26-trimethyl-
6,16-dioxo0-2,5,17-trioxa-11-
azapentacyclo[16.7.1.0%,21.03,24.07,12lhexacosa-
7(12),8,10-trien-19-yl] furan-3-carboxylate

IUPAC Name

C[C@H]1CCC2=C(C=CC=N2)C(=0)OC[C@]3([
C@@H]4--INVALID-LINK--C)03)
(C)0)OC(=0)C)OC(=0)C)C(=0)OC)COC(=0)C
)OC(=0)C">C@HOC(=0)C)C

SMILES String

InChl Key QFIYSPKZWOALMZ-GTVWHPQGSA-N
Molecular Formula C41H47NO19
CAS Number 37239-47-7

Spectroscopic Data

The structural elucidation of Wilforgine has been primarily achieved through mass spectrometry
and nuclear magnetic resonance (NMR) spectroscopy.[6]

Mass Spectrometry

High-resolution mass spectrometry has been crucial in determining the elemental composition
and fragmentation pattern of Wilforgine.

Table 2: Mass Spectrometry Data for Wilforgine

Parameter Value

Molecular Weight 857.8 g/mol
Exact Mass 857.27422827 Da
Major Fragment lons (m/z) 262
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Note: A comprehensive table of all fragment ions is not readily available in the public domain.

The fragmentation of Wilforgine in mass spectrometry provides valuable structural information.
A proposed fragmentation pathway is visualized below.

Wilforgine (Ca1Ha7NOzs9)

_____________ Neutral Loss Loss of dihydro-B-agarofuran core
m/z 857

Click to download full resolution via product page

Figure 1: Proposed Mass Spectrometry Fragmentation of Wilforgine

Nuclear Magnetic Resonance (NMR) Spectroscopy

While 1D and 2D NMR techniques such as COSY, HSQC, and HMBC have been instrumental
in the structural elucidation of Wilforgine and related sesquiterpene pyridine alkaloids, a
complete and detailed table of *H and 3C NMR chemical shifts for Wilforgine is not readily
available in the reviewed literature.[5][7][8][9][10] The complexity of the molecule and severe
peak overlap in 1D NMR spectra often necessitate advanced techniques like band-selective
HSQC for the analysis of this class of compounds.[7][8]

X-ray Crystallography

As of the latest available data, there are no published reports on the single-crystal X-ray
diffraction analysis of Wilforgine. Consequently, precise quantitative data on bond lengths and
bond angles are not available.

Experimental Protocols

Detailed, step-by-step experimental protocols for the isolation and structural elucidation of
Wilforgine are not explicitly provided in the available literature. However, general
methodologies for the analysis of sesquiterpene pyridine alkaloids from Tripterygium species
can be summarized.

General Protocol for Mass Spectrometry Analysis

» Sample Preparation: Extraction of alkaloids from plant material, followed by purification using
chromatographic techniques such as column chromatography and HPLC.[11][12]
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e Instrumentation: A high-resolution mass spectrometer, such as a quadrupole time-of-flight
(Q-TOF) or ion trap mass spectrometer, is typically used.[11][13]

« lonization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI)
in positive ion mode is commonly employed.[12][13]

e Data Acquisition: Full scan MS and tandem MS (MS/MS) data are acquired to determine the
molecular weight and fragmentation patterns.[11]
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Figure 2: General Workflow for Mass Spectrometry Analysis

General Protocol for NMR Spectroscopy Analysis

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1255582/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-chemical-structure-of-wilforgine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255582?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: A purified sample of the alkaloid is dissolved in a deuterated solvent
(e.g., CDCIs).

 Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher) is used to acquire
the spectra.[9]

o Data Acquisition: A suite of 1D (*H, 3C) and 2D (COSY, HSQC, HMBC, NOESY) NMR
experiments are performed to establish through-bond and through-space correlations
between protons and carbons.[6]

o Data Analysis: The spectral data are analyzed to assign all proton and carbon signals and to
determine the stereochemistry of the molecule.[10]

Signaling Pathway Involvement

Recent studies have indicated that Wilforgine, as a constituent of Tripterygium wilfordii
polyglycosides, is involved in the inhibition of the PTPN11/EGFR/JAK signaling pathway. This
pathway is crucial in cell proliferation, differentiation, and survival, and its dysregulation is
implicated in various diseases, including cancer.

The proposed mechanism involves the binding of Wilforgine to key proteins in this pathway,
leading to a downstream inhibitory effect.
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Figure 3: Inhibition of the PTPN11/EGFR/JAK Signaling Pathway by Wilforgine
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Conclusion

Wilforgine possesses a highly complex and stereochemically rich structure that has been
primarily elucidated through modern spectroscopic techniques. While a significant amount of
structural information is available, a complete set of quantitative data from NMR and X-ray
crystallography remains to be published. The emerging understanding of its interaction with key
signaling pathways, such as the PTPN11/EGFR/JAK pathway, opens new avenues for
research into its pharmacological effects and potential therapeutic applications. This guide
serves as a foundational resource for scientists working with this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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